BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Fundamental
Nuclear Characteristics of Cobalt-57

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cobalt-57

Cat. No.: B224739

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core nuclear properties of
Cobalt-57 (°’Co), a synthetic radioisotope widely utilized in scientific research, medical
diagnostics, and drug development. This document details its decay characteristics, production

methods, and applications, with a focus on providing actionable information for professionals in
the field.

Core Nuclear Properties of Cobalt-57

Cobalt-57 is a radioactive isotope of cobalt characterized by its stable and predictable gamma-
ray emissions, making it an invaluable tool for a variety of applications.[1] Its fundamental
nuclear characteristics are summarized below.
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Property Value

Atomic Number (2) 27[2]

Mass Number (A) 57[2]

Neutron Number (N) 30[2]

Half-Life (T%2) 271.74 (6) days[3]

Decay Mode Electron Capture (EC)[2][4]
Daughter Isotope Iron-57 (°7Fe) (100.0%)[2]

Specific Activity 3.12 x 10** Bg/g (8.43 x 108 Ci/g)[5]
Mean Electron Energy 0.01863 MeV[2]

Mean Photon Energy 0.12522 MeV|[2]

Decay Scheme and Emissions

Cobalt-57 decays exclusively by electron capture to stable Iron-57 (°’Fe).[2][6] This process
involves an inner atomic electron being captured by a proton in the nucleus, forming a neutron
and a neutrino. The decay proceeds primarily to two excited states of >’Fe. The subsequent de-
excitation of the >’Fe nucleus results in the emission of gamma rays with distinct energies,
which are the basis for most of >’Co's applications.

The principal photon emissions are:

Energy Abundance
122.1 keV 85.6%[5][6]
136.5 keV 10.68%[5][6]
14.4 keV 9.16%[5][6]
6-7 keV (X-rays) ~56%][5]

The 14.4 keV gamma-ray is of particular importance in Mossbauer spectroscopy.[6]
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Below is a simplified decay scheme for Cobalt-57, illustrating the transition to Iron-57.
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Cobalt-57 Decay Scheme
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Workflow for a ’Co Radiopharmaceutical Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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